Cas no 2228092-97-3 (2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid
• CAS No: 2228092-97-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5853099
• PubChem ID: 165712028
• Update Time: 2025-10-15

2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid
• EN300-1790123
• 2228092-97-3

• Inchi： 1S/C14H21NO2/c1-8-6-10(3)11(7-9(8)2)14(4,5)12(15)13(16)17/h6-7,12H,15H2,1-5H3,(H,16,17)
• InChI Key： IGSNECNOIIQVDE-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=C(C)C(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid

Introduction to 2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid (CAS No. 2228092-97-3)

2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228092-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of substituted butanoic acids, characterized by its amino group at the second carbon position and a complex aromatic substituent at the third carbon. The presence of three methyl groups on the aromatic ring enhances its steric and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid incorporates a combination of functionalities that are highly relevant to modern drug discovery efforts. The amino group not only serves as a potential site for further derivatization but also contributes to the compound's solubility and reactivity in aqueous environments. The branched alkyl side chain and the heavily substituted aromatic ring introduce unique electronic and steric effects that can influence its interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies utilizing molecular modeling techniques have suggested that 2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid may exhibit favorable binding affinities with certain enzyme targets, making it a promising scaffold for the development of novel therapeutic agents. The aromatic ring's substitution pattern, particularly the trimethyl groups at positions 2, 4, and 5, is thought to enhance metabolic stability while maintaining sufficient lipophilicity for efficient membrane penetration.

In vitro investigations have begun to explore the potential applications of CAS No. 2228092-97-3 in modulating biological pathways associated with inflammation and metabolic disorders. Preliminary data indicate that derivatives of this compound may interact with specific receptors or enzymes involved in these pathways, potentially leading to therapeutic benefits. For instance, modifications to the amino group could alter its ability to act as a competitive inhibitor or substrate for enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in inflammatory responses.

The synthesis of 2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid presents unique challenges due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. Recent methodological improvements have focused on greener chemistry principles, incorporating catalytic processes and solvent systems that minimize waste and energy consumption. These advancements align with broader industry trends toward sustainable pharmaceutical manufacturing.

The role of CAS No. 2228092-97-3 as a building block in medicinal chemistry extends beyond simple intermediates. Its structural features allow for diverse functionalization strategies, enabling chemists to explore a wide range of pharmacological profiles. For example, introducing heterocyclic rings or other bioisosteric groups could lead to compounds with enhanced binding specificity or altered pharmacokinetic properties. Such explorations are facilitated by modern synthetic methodologies that leverage transition metal catalysis and flow chemistry techniques.

As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds like 2-amino-3-methyl-3-(2,4,5-trimethylphenyl)butanoic acid are positioned to play a crucial role in next-generation drug development. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic outcomes. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process significantly.

The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation before clinical translation can occur. Good Manufacturing Practices (GMP) guidelines ensure that materials like CAS No. 2228092-97-3 meet stringent quality standards throughout their production lifecycle. Additionally, toxicological assessments provide critical data on safety profiles before further development proceeds into human trials.

In conclusion,CAS No 2228092-97-3 represents an intriguing compound with substantial potential in pharmaceutical research due to its unique structural features and versatile reactivity profile,especially when considering recent advances in drug discovery technologies,such as computational modeling,and innovative synthetic methodologies,including catalytic processes designed for efficiency,and sustainability,which underscore its significance as both an intermediate compound,and an inspiration for future chemical biology investigations,where interdisciplinary collaboration continues to drive progress toward new therapeutic solutions,ultimately benefiting patients worldwide through improved healthcare outcomes,and innovative medical interventions based on sound chemical principles.